![molecular formula C19H23NOS B2933010 N-((1-(thiophen-3-yl)cyclopentyl)methyl)-2-(m-tolyl)acetamide CAS No. 2034517-35-4](/img/structure/B2933010.png)
N-((1-(thiophen-3-yl)cyclopentyl)methyl)-2-(m-tolyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-(thiophen-3-yl)cyclopentyl)methyl)-2-(m-tolyl)acetamide, also known as CP 47,497, is a synthetic cannabinoid compound that has been extensively studied for its potential therapeutic applications. This compound was first synthesized in the 1980s by Pfizer researchers and has since been the subject of numerous scientific studies.
Scientific Research Applications
Synthesis and Structural Analysis
Studies have focused on synthesizing novel heterocyclic amide derivatives and analyzing their structures through techniques like FT-IR, NMR spectroscopy, and X-ray crystallography. For instance, Sukriye Cakmak et al. (2022) detailed the synthesis and structural investigation of a related compound, emphasizing the importance of understanding the molecular structure for potential applications in medicinal chemistry (Cakmak et al., 2022).
Biological Evaluation
Research has extended into evaluating the biological activities of these compounds, including their antimicrobial and antioxidant properties. The aforementioned study by Cakmak et al. also explored the compound's interactions with DNA bases and its moderate antioxidant activity, alongside significant antimicrobial efficacy against various bacterial strains and yeasts (Cakmak et al., 2022).
Anticancer Activity
Other derivatives have been studied for their anticancer potential. A. Evren et al. (2019) synthesized thiazole derivatives and investigated their antitumor activities against human lung adenocarcinoma cells, revealing selectivity and apoptosis-inducing capabilities of certain compounds (Evren et al., 2019).
Mechanism of Action Studies
Mechanistic studies have also been conducted to understand how these compounds interact with biological targets. Khawla Boudebbous et al. (2021) investigated the free radical scavenging mechanisms of a 1-amidoalkyl-2-naphthol derivative, offering insights into its potent antioxidant capabilities through computational and in vitro methods (Boudebbous et al., 2021).
Optoelectronic Properties
Explorations into the optoelectronic properties of related compounds, such as thiazole-based polythiophenes, have been conducted by P. Camurlu and N. Guven (2015), who synthesized and characterized monomers for conducting polymer applications, demonstrating the potential of these compounds in materials science (Camurlu & Guven, 2015).
properties
IUPAC Name |
2-(3-methylphenyl)-N-[(1-thiophen-3-ylcyclopentyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NOS/c1-15-5-4-6-16(11-15)12-18(21)20-14-19(8-2-3-9-19)17-7-10-22-13-17/h4-7,10-11,13H,2-3,8-9,12,14H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUTHESJOBUYWOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CC(=O)NCC2(CCCC2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1-(thiophen-3-yl)cyclopentyl)methyl)-2-(m-tolyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.